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Compound of Interest

Compound Name: Angenomalin

Cat. No.: B093187

For Immediate Use by Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for
Angenomalin (CAS No. 18199-64-9), a furanocoumarin compound. Adherence to these
protocols is critical to ensure the safety of laboratory personnel and to prevent environmental
contamination. Angenomalin is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects[1]. Therefore, responsible disposal is not merely a procedural matter
but a critical component of laboratory safety and environmental stewardship.

Hazard and Exposure Control Summary

Proper handling and the use of appropriate personal protective equipment (PPE) are
mandatory when managing Angenomalin waste. The following table summarizes key safety
and physical property data.
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Parameter Specification Source
CAS Number 18199-64-9 [1]
Molecular Formula C14H1203 [1][2]
Molecular Weight 228.24 g/mol [1]

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Melting Point 105-106 °C [3]
Boiling Point 397.1 £ 42.0 °C (Predicted) [3]
Density 1.248 + 0.06 g/cm3 (Predicted)  [3]

Storage Conditions

Store at -20°C (powder) or
-80°C (in solvent). Keep
container tightly sealed in a
cool, well-ventilated area away
from direct sunlight and

ignition sources.

[1]

Personal Protective Equipment (PPE) Protocol

Before handling Angenomalin for disposal, all personnel must be equipped with the following

PPE to minimize exposure risk[1]:

o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Protective gloves (e.g., nitrile rubber).

o Body Protection: Impervious clothing, such as a laboratory coat.

o Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

with access to an emergency eye-wash station and safety shower[1].
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Step-by-Step Disposal Protocol

The primary directive for Angenomalin disposal is to avoid release to the environment[1].
Under no circumstances should Angenomalin or its containers be disposed of down the drain
or in regular trash. The only approved method is through a licensed hazardous waste disposal
facility[1].

Step 1: Waste Segregation and Collection

» Solid Waste: Collect all solid Angenomalin waste, including contaminated consumables
(e.g., weigh boats, pipette tips, gloves), in a dedicated, clearly labeled, and sealable
hazardous waste container.

 Liquid Waste: Collect solutions containing Angenomalin in a separate, leak-proof, and
clearly labeled hazardous waste container.

e Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the
contents, including "Angenomalin” and the associated hazard symbols (e.g., "Harmful,"
"Dangerous for the environment").

Step 2: Handling Accidental Spills
In the event of a spill, follow these procedures immediately[1]:

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.

o Containment: Prevent further leakage or spillage. Do not allow the product to enter drains or
water courses[1].

» Absorption: For liquid spills, absorb with an inert, finely-powdered material such as diatomite
or universal binders.

o Collection: Carefully collect the absorbed material and any solid spill into the designated
hazardous waste container.

» Decontamination: Decontaminate the spill surface by scrubbing with alcohol, and dispose of
all cleaning materials as hazardous waste[1].
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Step 3: Storage Pending Disposal

o Store the sealed hazardous waste container in a cool, well-ventilated, and designated
secondary containment area away from incompatible materials such as strong acids, alkalis,
and oxidizing agents[1].

e Ensure the storage area is secure and accessible only to authorized personnel.
Step 4: Final Disposal

» Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

e The contents and the container must be disposed of at an approved waste disposal plant[1].

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Angenomalin.
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Caption: Logical workflow for the safe disposal of Angenomalin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Angenomalin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093187#angenomalin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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